Cas no 631866-64-3 (methyl 4-{2-2-(dimethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate)

• Product Name: methyl 4-{2-2-(dimethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate
• CAS No: 631866-64-3
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 5418319
• Update Time: 2025-10-30

methyl 4-{2-2-(dimethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-(2-(dimethylamino)ethyl)-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl)benzoate
• methyl 4-{2-2-(dimethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate

• Inchi： 1S/C23H22N2O5/c1-24(2)12-13-25-19(14-8-10-15(11-9-14)23(28)29-3)18-20(26)16-6-4-5-7-17(16)30-21(18)22(25)27/h4-11,19H,12-13H2,1-3H3
• InChI Key： LXFSGZCCLUQZHK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2N(CCN(C)C)C(=O)C3OC4=CC=CC=C4C(=O)C=32)C=C1

Additional information on methyl 4-{2-2-(dimethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate

Comprehensive Overview of Methyl 4-{2-[2-(Dimethylamino)ethyl]-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate (CAS No. 631866-64-3)

Methyl 4-{2-[2-(dimethylamino)ethyl]-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate (CAS No. 631866-64-3) is a synthetic organic compound with a complex molecular structure. This compound belongs to the class of chromenopyrrole derivatives, which are known for their potential applications in medicinal chemistry and material science. The presence of both chromene and pyrrole moieties in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's methyl benzoate group and dimethylaminoethyl side chain contribute to its unique physicochemical properties. These functional groups are often associated with enhanced solubility and bioavailability, making the compound a candidate for further pharmacological studies. Recent trends in drug discovery highlight the importance of such hybrid structures, as they can interact with multiple biological targets, a feature highly sought after in the development of multitarget therapeutics.

In the context of green chemistry, researchers are increasingly focusing on sustainable synthesis methods for complex molecules like methyl 4-{2-[2-(dimethylamino)ethyl]-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate. Questions such as "How to optimize the synthesis of chromenopyrrole derivatives?" or "What are the eco-friendly alternatives for producing such compounds?" are frequently searched in academic databases. This reflects the growing demand for environmentally benign protocols in organic synthesis.

The compound's potential applications extend to the field of fluorescent probes. Its chromene core is structurally similar to known fluorophores, prompting investigations into its optical properties. With the rising interest in bioimaging and sensor technologies, this compound could offer new opportunities for developing advanced diagnostic tools. Searches like "chromene-based fluorescent materials" or "pyrrole derivatives in sensing" are common among scientists exploring these avenues.

From a computational chemistry perspective, CAS No. 631866-64-3 presents an interesting case for molecular modeling studies. Researchers often query "How to predict the reactivity of chromenopyrrole compounds?" or "What are the DFT calculations for such structures?" These questions underscore the importance of theoretical approaches in understanding the behavior of complex molecules before experimental validation.

The structure-activity relationship (SAR) of this compound is another area of active investigation. The presence of both electron-donating (dimethylamino) and electron-withdrawing (ester) groups creates a push-pull system that may influence its biological activity. This characteristic aligns with current research trends in rational drug design, where molecular modifications are strategically planned to enhance desired properties.

In material science applications, the π-conjugated system of this compound suggests potential utility in organic electronics. The growing field of flexible electronics and optoelectronic devices has increased searches for novel organic semiconductors, making compounds like this particularly relevant for future technological developments.

Quality control and analytical characterization of methyl 4-{2-[2-(dimethylamino)ethyl]-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate are crucial for its potential applications. Common analytical questions include "What are the suitable HPLC methods for chromenopyrrole analysis?" or "How to characterize such compounds using mass spectrometry?" These reflect the practical considerations in working with this class of compounds.

The stability profile of this compound under various conditions is another important aspect. Researchers often investigate "How does pH affect chromenopyrrole derivatives?" or "What are the degradation products of such structures?" Understanding these factors is essential for developing formulations or materials containing this compound.

As research continues, the scientific community remains interested in the patent landscape surrounding CAS No. 631866-64-3 and similar compounds. Searches for "chromenopyrrole patents" or "medical applications of such derivatives" indicate the commercial potential perceived in this chemical space. The compound's unique structure may offer opportunities for intellectual property development in various fields.

In conclusion, methyl 4-{2-[2-(dimethylamino)ethyl]-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate represents an intriguing subject for multidisciplinary research. Its structural features make it relevant to current scientific trends, from drug discovery to advanced materials, while its complexity challenges researchers to develop innovative synthetic and analytical approaches. As interest in multifunctional organic compounds grows, this molecule will likely continue to attract attention across various scientific domains.